Cas no 1806911-00-1 (Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate
• CAS No: 1806911-00-1
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4860378
• Update Time: 2025-06-09

Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-6(15)3-5-4-14-9(11)8(16)7(5)10(12)13/h4,10,16H,2-3H2,1H3
• InChI Key： NBJVQTUNNWKBOZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate

Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1806911-00-1): An Overview

Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1806911-00-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a bromine atom, difluoromethyl group, and a hydroxyl group, which collectively contribute to its diverse chemical properties and biological activities.

The bromine atom in the structure of Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate plays a crucial role in its reactivity and selectivity in various chemical reactions. Brominated compounds are often used as intermediates in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromine can enhance the compound's ability to undergo substitution and elimination reactions, making it a valuable building block in synthetic chemistry.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their unique properties, such as increased metabolic stability, improved lipophilicity, and enhanced biological activity. These properties make Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate an attractive candidate for drug discovery and development. Recent studies have shown that the introduction of fluorine atoms can significantly improve the pharmacokinetic properties of drug molecules, leading to better therapeutic outcomes.

The hydroxyl group in Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate adds another layer of complexity to its chemical behavior. Hydroxyl groups can participate in hydrogen bonding, which can influence the compound's solubility, reactivity, and interactions with biological targets. This functional group is often found in natural products and bioactive molecules, contributing to their biological activity and therapeutic potential.

In terms of its synthesis, Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a suitable pyridine derivative with a brominating agent followed by the introduction of the difluoromethyl group and the hydroxylation step. The final esterification step yields the desired product. The synthetic route is carefully optimized to ensure high yields and purity, making it suitable for large-scale production.

Recent research has focused on exploring the biological activities of Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead compound for drug development. For example, it has been reported to inhibit specific kinases involved in cancer cell proliferation and signaling pathways. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases.

The pharmacological profile of Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate is further enhanced by its favorable physicochemical properties. Its lipophilicity and metabolic stability are key factors that contribute to its bioavailability and efficacy. These properties are crucial for ensuring that the compound can effectively reach its target site within the body and exert its therapeutic effects.

In conclusion, Ethyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1806911-00-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of drug discovery and synthetic chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.